Cas no 1170139-78-2 (2-(4-methoxyphenyl)-N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}acetamide
• CAS No: 1170139-78-2
• MF: C₂₀H₁₈N₄O₂S₂
• MW: 410.512521266937
• CID: 5851549
• PubChem ID: 27477372
• Update Time: 2025-06-08

2-(4-methoxyphenyl)-N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-[5-methyl-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)pyrazol-3-yl]acetamide
• 2-(4-methoxyphenyl)-N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}acetamide
• VU0630631-1
• 2-(4-methoxyphenyl)-N-(3-methyl-1-(4-(thiophen-2-yl)thiazol-2-yl)-1H-pyrazol-5-yl)acetamide
• F5030-1441
• 1170139-78-2
• AKOS016390875

• Inchi： 1S/C20H18N4O2S2/c1-13-10-18(22-19(25)11-14-5-7-15(26-2)8-6-14)24(23-13)20-21-16(12-28-20)17-4-3-9-27-17/h3-10,12H,11H2,1-2H3,(H,22,25)
• InChI Key： DADNCYUFXQSDLQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2SC=CC=2)=CS1)(=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 410.08711818g/mol
• Monoisotopic Mass: 410.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methoxyphenyl)-N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}acetamide

Comprehensive Overview of 2-(4-methoxyphenyl)-N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}acetamide (CAS No. 1170139-78-2)

The compound 2-(4-methoxyphenyl)-N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}acetamide, identified by its CAS No. 1170139-78-2, is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique combination of a thiophene-thiazole core and a pyrazole-acetamide moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. The 2-(4-methoxyphenyl)-N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}acetamide structure aligns with this trend, as its heterocyclic scaffold is known to interact with key biological targets. For instance, the thiophene and thiazole rings are frequently employed in drug design due to their ability to enhance binding affinity and metabolic stability. This has led to increased searches for "thiophene-thiazole derivatives in drug discovery" and "pyrazole-based kinase inhibitors" across scientific databases.

One of the most compelling aspects of this compound is its potential application in cancer research. The pyrazole moiety, in particular, has been extensively studied for its role in inhibiting protein kinases, which are often dysregulated in malignant cells. Given the rising global incidence of cancer, there is a growing emphasis on identifying next-generation kinase inhibitors with improved selectivity and reduced side effects. This has spurred interest in molecules like CAS No. 1170139-78-2, which could offer a new avenue for precision medicine.

Beyond oncology, the compound's acetamide functionality opens doors for exploration in neurodegenerative diseases. Recent studies have highlighted the role of small-molecule modulators in addressing protein misfolding and aggregation, common hallmarks of conditions like Alzheimer's and Parkinson's diseases. Searches for "acetamide derivatives in neurodegeneration" reflect this emerging focus, underscoring the versatility of 2-(4-methoxyphenyl)-N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}acetamide in diverse therapeutic areas.

From a synthetic chemistry perspective, the compound's intricate structure presents both challenges and opportunities. The incorporation of a methoxyphenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor for oral bioavailability. This aligns with the pharmaceutical industry's push toward drug-like properties, as evidenced by frequent queries about "optimizing heterocyclic compounds for ADME" (Absorption, Distribution, Metabolism, and Excretion).

In summary, 2-(4-methoxyphenyl)-N-{3-methyl-1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}acetamide represents a fascinating intersection of medicinal chemistry and therapeutic innovation. Its multifaceted structure and potential applications in kinase inhibition, cancer therapy, and neurodegenerative research make it a compound of high relevance in contemporary scientific discourse. As research progresses, it is poised to contribute significantly to the development of targeted molecular therapies.